Cas no 62401-18-7 (1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: 1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 62401-18-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 446113
• PubChem ID: 14443711
• Update Time: 2025-04-19

1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-5-(hydroxymethyl)pyrrolidin-2-one
• 5-(hydroxymethyl)-1-prop-2-enylpyrrolidin-2-one
• 5-(Hydroxymethyl)-1-(prop-2-en-1-yl)pyrrolidin-2-one
• SCHEMBL9851985
• 62401-18-7
• DTXSID00560371

• Inchi： 1S/C8H13NO2/c1-2-5-9-7(6-10)3-4-8(9)11/h2,7,10H,1,3-6H2
• InChI Key： CXRWNZYTQYJDCL-UHFFFAOYSA-N
• SMILES： OCC1CCC(N1CC=C)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54